Cas no 94023-74-2 (Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester)

Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester structure
94023-74-2 structure
Product Name:Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester
CAS No:94023-74-2
MF:C18H15Cl3O6
MW:433.667103052139
CID:810489
PubChem ID:3023351
Update Time:2025-04-19

Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester
    • methyl 3,5-dichloro-4-[2-(2-chloro-4-methoxycarbonylphenoxy)ethoxy]benzoate
    • methyl 3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]benzoate
    • Methyl 3,5-dichloro-4-(2-(2-chloro-4-(methoxycarbonyl)phenoxy)ethoxy)benzoate
    • NS00039927
    • Benzoic acid, 3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester
    • 4PKD8BJE6C
    • 94023-74-2
    • EINECS 301-673-6
    • DTXSID80240326
    • Inchi: 1S/C18H15Cl3O6/c1-24-17(22)10-3-4-15(12(19)7-10)26-5-6-27-16-13(20)8-11(9-14(16)21)18(23)25-2/h3-4,7-9H,5-6H2,1-2H3
    • InChI Key: ZYKQVJATDNUGMP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=C(C=1OCCOC1C=CC(C(=O)OC)=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 431.993
  • Monoisotopic Mass: 431.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.399
  • Boiling Point: 549.6°Cat760mmHg
  • Flash Point: 201°C
  • Refractive Index: 1.572

Benzoic acid,3,5-dichloro-4-[2-[2-chloro-4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester Related Literature

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